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Compound of Interest

Compound Name: 4-Hydroxy-tetramisole
CAS No.: 6649-26-9
Cat. No.: B1611461
Get Quote
. J

Executive Summary

4-Hydroxy-tetramisole (

) is the primary Phase | metabolite of the anthelmintic and immunomodulator Levamisole. While
Levamisole itself is a common adulterant in illicit cocaine supplies and a regulated veterinary
drug, its rapid metabolism makes the parent compound difficult to detect after short windows.
Consequently, 4-Hydroxy-tetramisole (often found as a glucuronide conjugate) serves as the
definitive retrospective marker for Levamisole exposure in equine doping control and forensic
toxicology.

This guide details the structural elucidation and routine detection of this analyte using UV-Vis,
IR, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR), with a focus on

distinguishing it from the parent molecule.

Molecular Architecture & Properties[1][2]

The molecule consists of a bicyclic imidazothiazole ring fused to a phenyl group. The "4-
hydroxy" designation refers to the para-position on the phenyl ring relative to the

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1611461#bc-rfq
https://www.benchchem.com/product/b1611461/docs?utm_src=pdf-body#technical-guide-spectroscopic-analysis-of-4-hydroxy-tetramisole
https://www.benchchem.com/product/b1611461/docs?utm_src=pdf-body#technical-guide-spectroscopic-analysis-of-4-hydroxy-tetramisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

imidazothiazole attachment point.

Property Data

4-(2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-6-
IUPAC Name

yl)phenol
Molecular Formula
Exact Mass 220.0670 Da
Monoisotopic Mass 221.0743 Da

o Contains one chiral center at C6. (Levamisole is
Chirality . . .
the S-enantiomer; Tetramisole is the racemate).

Solubilit Soluble in methanol, DMSO, and dilute acids;
olubili
Y sparingly soluble in non-polar solvents.

Spectroscopic Profiling
UV-Visible Spectroscopy

Unlike Levamisole, which exhibits a simple absorption profile typical of alkyl-benzenes, 4-
Hydroxy-tetramisole displays bathochromic shifts due to the auxochromic phenolic hydroxyl

group.
e Primary

: ~225 nm (Strong,

)

e Secondary

: ~275-280 nm (Moderate, Phenolic band)

e pH Dependency: The spectrum exhibits a hyperchromic and bathochromic shift in basic
media (
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) due to the formation of the phenolate ion (

)

Infrared Spectroscopy (FT-IR)

The IR spectrum provides rapid functional group verification. The key differentiator from the
parent Levamisole is the broad hydroxyl stretch.

Frequency (

Assignment Structural Note
)
Diagnostic peak; absent in
3200-3500 O-H Stretch (Broad) )
parent Levamisole.
C-H Stretch (
3050 Aromatic ring protons.
)
C-H Stretch (
2850-2950 Aliphatic imidazothiazole ring.
)
) Para-substituted aromatic ring
1610, 1515 C=C Ring Stretch ]
breathing modes.
1230 C-N Stretch Imidazothiazole C-N bond.

Mass Spectrometry (LC-MS/MS)

Mass spectrometry is the gold standard for detection in biological matrices. The ionization is
typically performed in Positive Electrospray lonization (ESI+) mode.

e Precursor lon:

221.07

o Key Fragmentation Pathways:

o Loss of Thiazolidine Ring: Cleavage of the bicyclic core is the primary pathway.
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o Retro-Diels-Alder (RDA): Characteristic of the imidazothiazole system.

Further degradation Phenol Moiety
Diagnostic lon

MS Fragmentation Diagram

Fragment A
[M - C2H4S]
(Thiazole cleavage)

- 60 Da (C2H4S

Precursor lon
[M+H]+ = 221

Ring Opening Fragment B

[M - C2H4N]
(Imidazoline cleavage)

Figure 1: Proposed ESI+ Fragmentation Pathway for 4-Hydroxy-tetramisole

Click to download full resolution via product page

Caption: ESI+ fragmentation of m/z 221 typically yields ions corresponding to the loss of the
sulfur-containing bridge.

Nuclear Magnetic Resonance (NMR)
The NMR profile is distinct due to the symmetry of the para-substituted benzene ring.

Predicted

NMR Data (400 MHz, DMSO-

):
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Chemical Shift (

Multiplicity Integration Assignment
ppm)
Phenolic -OH
9.40 Singlet (Broad) 1H (Exchangeable with
)
715 Doublet ( oH Aromatic H-2', H-6'
' ) (Ortho to alkyl)
6.75 Doublet ( oH Aromatic H-3', H-5'
' ) (Ortho to OH)
) H-6 (Chiral center
4.90 Triplet/dd 1H ]
methine)
350 _3.70 Multin 1H H-3 (Imidazothiazole
.20 -3. ultiplet
P ring)
3.20-3.40 Multiplet 1H H-3 (Geminal partner)
) H-2, H-5 (Remaining
2.70-3.10 Multiplet 4H

methylene protons)

Note: The aromatic region shows a classic AA'BB' system, distinguishing it from the

monosubstituted benzene of Levamisole.

Experimental Protocol: Extraction & Analysis

Context: In urine samples (equine or human), 4-Hydroxy-tetramisole exists primarily as a

glucuronide. Direct analysis without hydrolysis will yield false negatives.

Workflow Logic

o Hydrolysis: Cleave the sugar moiety to release the free analyte.

e LLE (Liquid-Liquid Extraction): Isolate the basic analyte from the matrix.
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¢ Analysis: LC-MS/MS for sensitivity; NMR for reference standard purity.

Analytical Workflow Diagram

Urine Sample
(Contains Glucuronide)

Step 1

Enzymatic Hydrolysis
(B-glucuronidase, pH 6.0, 2h)

pH Adjustment
(Alkalinize to pH 9.5)

LLE Extraction
(Ethyl Acetate / MTBE)

Evaporation & Reconstitution
(Mobile Phase)

LC-MS/MS Analysis
(MRM Mode: 221 -> Fragments)

Figure 2: Extraction Workflow for Biological Matrices

Click to download full resolution via product page

Caption: Critical hydrolysis step ensures detection of the conjugated metabolite.
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Protocol Steps

Sample Prep: Take 2.0 mL of urine. Add 1.0 mL of phosphate buffer (pH 6.0).
Hydrolysis: Add 50

of

-glucuronidase (e.g., from E. coli or Helix pomatia). Incubate at 37°C for 2 hours. Why: This
converts the non-extractable glucuronide back to 4-Hydroxy-tetramisole.

Alkalinization: Adjust pH to >9.0 using

or NaOH. Why: The amine must be deprotonated to be extracted into organic solvent.

Extraction: Add 5 mL of Ethyl Acetate or MTBE. Vortex for 5 mins. Centrifuge.
Reconstitution: Evaporate the organic layer under nitrogen. Reconstitute in 100

of 90:10 Water:Acetonitrile (0.1% Formic Acid).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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